2-(Chloromethyl)-4,6-difluoro-1H-benzimidazole

• IUPAC Name: 2-(chloromethyl)-4,6-difluoro-1H-benzimidazole
• InChI: InChI=1S/C8H5ClF2N2/c9-3-7-12-6-2-4(10)1-5(11)8(6)13-7/h1-2H,3H2,(H,12,13)
• InChI Key: VKXRXICQVHEEOX-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C2=C1NC(=N2)CCl)F)F
• Molecular Formula: C8H5ClF2N2
• Molecular Weight: 202.59 g/mol
• CAS RN: 1388029-43-3

Description

Synthesis Analysis

The synthesis of this compound involves various methods, including chloromethylation of benzimidazole derivatives. For example, it can be prepared by reacting 4,6-difluoro-1H-benzimidazole with formaldehyde in the presence of a Lewis acid catalyst such as zinc chloride .

Physical And Chemical Properties Analysis

Scientific Research Applications

Structural and Spectral Analysis

2-(Chloromethyl)-4,6-difluoro-1H-benzimidazole has been extensively studied for its molecular structure using various techniques like X-ray crystallography, NMR, FT-IR, and UV/vis spectroscopy. Such studies offer crucial insights into its geometric structure, vibrational frequencies, bonding orbitals, and electronic transitions, making it valuable in materials science and chemistry research (Abdel Ghani & Mansour, 2012).

Antibacterial Applications

This compound has shown promise in the field of antibacterial research. It has been used to synthesize novel derivatives that exhibit antibacterial activity, indicating its potential use in developing new antimicrobial agents (Patil et al., 2016); (Mahalakshmi & Chidambaranathan, 2015).

Anticancer Research

In cancer research, derivatives of 2-(Chloromethyl)-4,6-difluoro-1H-benzimidazole have been synthesized and tested for their potential to inhibit cancer cell proliferation, particularly in histiocytic lymphoma cells (Mukhopadhyay et al., 2011); (Yurttaş et al., 2013).

Corrosion Inhibition

The derivatives of this compound have been studied for their potential as corrosion inhibitors, particularly for mild steel. This application is significant in industrial processes and material preservation (Khaled, 2003); (Obot & Obi-Egbedi, 2010).

Fungicidal Applications

Some derivatives of 2-(Chloromethyl)-4,6-difluoro-1H-benzimidazole have shown effectiveness as fungicides, suggesting their utility in agriculture and plant protection (Mishra et al., 1993).

DNA Interaction Studies

This compound has been used in the synthesis of novel molecules with potential as fluorescent probes for DNA detection, demonstrating its utility in biochemical and genetic research (Perin et al., 2011).

Safety and Hazards

It is moisture-sensitive , lachrymatory , and harmful if swallowed or inhaled . Contact with water liberates toxic gas.